molecular formula C21H15NS B420348 4-(3,3-Diphenyl-2-thiiranyl)benzonitrile

4-(3,3-Diphenyl-2-thiiranyl)benzonitrile

Cat. No.: B420348
M. Wt: 313.4g/mol
InChI Key: FCTUWHZCDQJAGB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-(3,3-Diphenyl-2-thiiranyl)benzonitrile is a benzonitrile derivative featuring a thiirane (episulfide) ring substituted with two phenyl groups at the 3,3-positions. This compound combines the electron-withdrawing cyano group with a sulfur-containing heterocycle, making it of interest in medicinal chemistry and materials science.

Properties

Molecular Formula

C21H15NS

Molecular Weight

313.4g/mol

IUPAC Name

4-(3,3-diphenylthiiran-2-yl)benzonitrile

InChI

InChI=1S/C21H15NS/c22-15-16-11-13-17(14-12-16)20-21(23-20,18-7-3-1-4-8-18)19-9-5-2-6-10-19/h1-14,20H

InChI Key

FCTUWHZCDQJAGB-UHFFFAOYSA-N

SMILES

C1=CC=C(C=C1)C2(C(S2)C3=CC=C(C=C3)C#N)C4=CC=CC=C4

Canonical SMILES

C1=CC=C(C=C1)C2(C(S2)C3=CC=C(C=C3)C#N)C4=CC=CC=C4

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Functional Group Substitution Patterns

(a) 4-(2,6-Dimethylphenylthio)benzonitrile (Table 2, Entry 2 in )
  • Structure : Contains a benzonitrile core with a sulfide (-S-) linkage to a 2,6-dimethylphenyl group.
  • Synthesis : Synthesized under transition metal-free conditions via nucleophilic aromatic substitution (SNAr), yielding 46%–78% efficiency depending on substituents .
  • Characterization: IR and NMR data confirm the presence of the cyano group (νC≡N ~2220 cm⁻¹) and aromatic protons (δ 7.2–7.6 ppm in ¹H NMR).
  • Key Difference : The absence of a thiirane ring distinguishes this compound from the target molecule. Sulfide-linked analogs generally exhibit lower ring strain and higher thermal stability compared to thiiranes.
(b) 4-[(3-Methyl-2,4-dioxo-1,3-thiazolidin-5-yl)methyl]benzonitrile ()
  • Structure: Combines benzonitrile with a thiazolidinone ring, a sulfur-containing heterocycle.
  • Molecular Weight : 246.29 g/mol.
  • Relevance: Thiazolidinone derivatives are known for antimicrobial and anticancer activities.
(c) 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile ()
  • Structure : Boron-containing benzonitrile derivative used in Suzuki-Miyaura cross-coupling reactions.
  • Applications: Serves as a synthetic intermediate for pharmaceuticals and agrochemicals. The cyano group stabilizes the boron center, improving reaction efficiency .

Pharmacological and Material Science Analogs

(a) HIV Reverse Transcriptase Inhibitors ()
  • Example: 4-(2-(4-(3-Hydroxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidin-5-yl)thiazol-4-yl)benzonitrile (1i). Synthesis Yield: 46% via cyclocondensation . Bioactivity: Demonstrated inhibition of HIV replication through non-nucleoside reverse transcriptase inhibition (NNRTI).
(b) Nonlinear Optical (NLO) Materials ()
  • Example: (Z)-4-(1-cyano-2-(5-methylfuran-2-yl)vinyl)benzonitrile (Compound A). Properties: Exhibits high hyperpolarizability (β) due to the conjugated cyano-vinyl group, making it suitable for NLO applications. Key Contrast: The thiirane ring in the target compound introduces steric hindrance and reduced conjugation compared to vinyl-linked systems, likely diminishing NLO performance .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.